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Compound of Interest

Compound Name: Neurokinin A(4-10) TFA

Cat. No.: B8081558 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential procedural guidance for the safe and compliant disposal of

Neurokinin A(4-10) TFA. Adherence to these protocols is critical for ensuring personnel safety,

maintaining a compliant laboratory environment, and minimizing environmental impact. This

guide is intended for researchers, scientists, and drug development professionals who handle

this and similar peptide compounds.

Essential Safety and Handling Precautions
While Neurokinin A(4-10) TFA is not classified as a hazardous substance in its pure form, the

trifluoroacetate (TFA) salt necessitates careful handling due to the corrosive nature of

trifluoroacetic acid. All personnel must adhere to the following personal protective equipment

(PPE) standards when handling Neurokinin A(4-10) TFA and its associated waste:

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat is required.

Respiratory Protection: When handling the lyophilized powder, which can become airborne,

work within a fume hood or a ventilated enclosure to prevent inhalation.
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Quantitative Data Summary
Comprehensive quantitative data for Neurokinin A(4-10) TFA is not readily available in

published safety data sheets. The following table summarizes the available information.

Property Data Citation(s)

Molecular Formula C36H55F3N8O12S [1]

Molecular Weight 880.93 g/mol [1]

Appearance White to off-white solid [2]

Solubility in Water
< 0.1 mg/mL (practically

insoluble)
[1][2]

Melting Point No data available [3]

Acute Toxicity (Oral) No data available [3]

Storage Temperature
Powder: -20°C for up to 3

years
[1]

In solvent: -80°C for up to 1

year
[1]

Step-by-Step Disposal Protocol
The proper disposal of Neurokinin A(4-10) TFA waste is a critical step in the laboratory

workflow. The following procedure should be followed for all waste streams containing this

compound.

1. Waste Segregation and Collection:

Solid Waste: All solid waste contaminated with Neurokinin A(4-10) TFA, including empty

vials, pipette tips, gloves, and other contaminated lab supplies, must be collected in a

designated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Neurokinin A(4-10) TFA should be collected in a

separate, sealed, and clearly labeled hazardous waste container.
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Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name "Neurokinin A(4-10) TFA," and any other components in the waste stream.

2. Neutralization of Acidic Waste (if applicable):

For liquid waste streams that are acidic due to the presence of TFA, neutralization may be

required by your institution's environmental health and safety (EHS) department.

If permitted, slowly add a weak base (e.g., sodium bicarbonate solution) to the liquid waste

while stirring in a fume hood. Monitor the pH until it is within the neutral range (typically 6-8).

This process may generate gas, so it should be done with caution.

3. Final Disposal:

Do not dispose of Neurokinin A(4-10) TFA waste down the drain.[4]

The collected and properly labeled hazardous waste must be disposed of through your

institution's certified hazardous waste management service.[5]

This may involve incineration or transfer to a licensed chemical destruction facility.[3]

4. Decontamination of Labware:

Reusable labware that has come into contact with Neurokinin A(4-10) TFA should be

thoroughly rinsed with an appropriate solvent to remove any residue. The rinsate should be

collected as hazardous waste.

Following the initial rinse, wash the labware with a suitable laboratory detergent and water.

Disposal Workflow Diagram
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of Neurokinin A(4-10) TFA waste.
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Caption: Disposal workflow for Neurokinin A(4-10) TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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